Cas no 210110-94-4 (Cysteine-S-sulfate, Monohydrate)

• Product Name: Cysteine-S-sulfate, Monohydrate
• CAS No: 210110-94-4
• MF: C₃H₉NO₆S₂
• MW: 219.236658811569
• CID: 1063684
• PubChem ID: 71315147
• Update Time: 2025-04-20

Cysteine-S-sulfate, Monohydrate Chemical and Physical Properties

Names and Identifiers

• Cysteine-S-sulfate, Monohydrate
• 2-azaniumyl-1-hydroxy-1-oxo-3-sulfonatosulfanylpropane,hydrate
• S-(2-Azaniumyl-2-carboxyethyl) sulfurothioate--water (1/1)
• 210110-94-4
• DTXSID40747407

• Inchi： 1S/C3H7NO5S2.H2O/c4-2(3(5)6)1-10-11(7,8)9;/h2H,1,4H2,(H,5,6)(H,7,8,9);1H2
• InChI Key： FRQOZJPRMBMFKX-UHFFFAOYSA-N
• SMILES： S(CC(C(=O)O)[NH3+])S(=O)(=O)[O-].O

Computed Properties

• Exact Mass: 218.98700
• Monoisotopic Mass: 218.98712935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157Ų

Experimental Properties

• PSA: 160.60000
• LogP: 0.65110